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Compound of Interest

AC-AAVALLPAVLLALLAP-LEHD-
CHO

Cat. No.: B12383857

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel caspase-9 inhibitor, Ac-
AAVALLPAVLLALLAP-LEHD-CHO, against established alternatives, supported by
experimental data from in vivo studies. The objective is to offer a clear, data-driven comparison
to aid in the evaluation and potential application of this compound in apoptosis-related research
and therapeutic development.

Introduction to Ac-AAVALLPAVLLALLAP-LEHD-CHO

Ac-AAVALLPAVLLALLAP-LEHD-CHO is a rationally designed, cell-permeable peptide
inhibitor of caspase-9. Its structure combines three key functional domains:

o AcC-AAVALLPAVLLALLAP: A cell-penetrating peptide (CPP) sequence that facilitates the
translocation of the molecule across the cell membrane, enabling it to reach its intracellular
target.

o LEHD (Leu-Glu-His-Asp): A tetrapeptide sequence that is a recognized substrate motif for
caspase-9, allowing for specific binding to the active site of the enzyme.[1]

o CHO (Aldehyde): A reactive functional group that forms a reversible covalent bond with the
active site cysteine of caspase-9, leading to its inhibition.
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This combination of a CPP for delivery and a specific inhibitory sequence suggests that Ac-
AAVALLPAVLLALLAP-LEHD-CHO has the potential for potent and targeted inhibition of the
intrinsic apoptotic pathway in vivo.

Mechanism of Action: The Intrinsic Apoptosis
Pathway

Ac-AAVALLPAVLLALLAP-LEHD-CHO targets caspase-9, a key initiator caspase in the
intrinsic pathway of apoptosis. This pathway is activated by intracellular stress signals such as
DNA damage, oxidative stress, and growth factor withdrawal. A simplified representation of this
pathway is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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